1-(2-chloro-3-fluoropyridin-4-yl)ethan-1-amine hydrochloride
Description
1-(2-Chloro-3-fluoropyridin-4-yl)ethan-1-amine hydrochloride, also known as CPF-HCl, is an organic compound that is used in a variety of scientific and industrial applications. CPF-HCl is a type of heterocyclic compound, meaning that it contains both carbon and nitrogen atoms in its molecular structure. CPF-HCl is used in various fields including biochemistry, medicinal chemistry, and materials science. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of CPF-HCl.
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chloro-3-fluoropyridin-4-yl)ethan-1-amine hydrochloride involves the reaction of 2-chloro-3-fluoropyridine with ethylamine followed by reduction of the resulting imine to yield the desired amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-chloro-3-fluoropyridine", "ethylamine", "sodium borohydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-chloro-3-fluoropyridine is reacted with excess ethylamine in diethyl ether at room temperature for several hours to form the imine intermediate.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the desired amine.", "Step 3: The amine is extracted with diethyl ether and dried over anhydrous magnesium sulfate.", "Step 4: The amine is dissolved in hydrochloric acid and the resulting solution is evaporated to dryness to yield the hydrochloride salt of 1-(2-chloro-3-fluoropyridin-4-yl)ethan-1-amine." ] } | |
CAS RN |
2639461-58-6 |
Molecular Formula |
C7H9Cl2FN2 |
Molecular Weight |
211.1 |
Purity |
95 |
Origin of Product |
United States |
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